4-Methyl-3-chlorobenzylhydrazine

• Molecular Formula: C8H11ClN2
• Molecular Weight: 170.64 g/mol
• IUPAC Name: (3-chloro-4-methylphenyl)methylhydrazine
• InChI: InChI=1S/C8H11ClN2/c1-6-2-3-7(5-11-10)4-8(6)9/h2-4,11H,5,10H2,1H3
• InChI Key: VOCCPRCLJDTWEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)CNN)Cl

Description

4-Methyl-3-chlorobenzylhydrazine is a substituted hydrazine derivative characterized by a benzyl backbone with methyl (-CH₃) and chloro (-Cl) groups at the 4- and 3-positions, respectively. This compound belongs to the acylhydrazide family, which is widely studied for its role in synthesizing heterocyclic compounds and bioactive molecules. Hydrazine derivatives are pivotal in medicinal chemistry due to their ability to form stable Schiff bases and participate in cyclization reactions, often leading to pharmacologically active structures such as benzodiazepines, quinoline derivatives, and antitumor agents .

Comparison with Similar Compounds

Table 1: Key Structural and Electronic Properties of Analogous Hydrazine Derivatives

Compound Name	Substituents	Molecular Formula	Key Structural Notes	Reference
4-Methyl-3-chlorobenzylhydrazine (Target)	3-Cl, 4-CH₃ on benzyl	C₈H₁₀ClN₂	Methyl enhances lipophilicity; Cl directs electrophilic substitution.	-
N′-(3-Chlorobenzylidene)-4-hydroxybenzohydrazide	3-Cl on benzylidene; 4-OH on benzoyl	C₁₅H₁₂ClN₂O₂	Intramolecular H-bonding (O–H⋯N) stabilizes planar conformation.
7-Chloro-4-hydrazinylquinoline	Cl at quinoline C7; hydrazine at C4	C₁₀H₈ClN₃	Hydrazine enables cyclization to form diazepine-like structures.
4-Chlorobenzoic acid (4-methoxyphenyl)hydrazide	4-Cl on benzoate; 4-OCH₃ on phenyl	C₁₄H₁₂ClN₂O₂	Methoxy group increases solubility in polar solvents.
N-{2-[(2E)-2-(4-Chlorobenzylidene)hydrazino]-2-oxoethyl}-3-methylbenzamide	4-Cl on benzylidene; 3-CH₃ on benzamide	C₁₈H₁₇ClN₄O₂	Conjugated hydrazone system enhances UV absorption.

Key Observations :

• Electronic Effects: The methyl group at the 4-position (target) donates electrons via hyperconjugation, contrasting with electron-withdrawing groups like -NO₂ (e.g., 4-(Methylamino)-3-nitrobenzoyl chloride in ), which reduce electron density on the aromatic ring.

Key Observations :

• The target compound likely shares synthetic steps with , such as hydrazine-aldehyde condensation, but requires tailored protection/deprotection strategies for the methyl and chloro substituents.
• Higher yields (e.g., 96% in ) are achieved in reactions involving dichloromethane and methanol, suggesting solvent polarity and temperature control are critical.

Physicochemical Properties

Table 3: Thermal and Solubility Data

Compound	Melting Point (°C)	Solubility Profile	Stability Notes	Reference
N′-(3-Chlorobenzylidene)-4-hydroxybenzohydrazide	218–221 (dec.)	Soluble in DMSO, MeOH; insoluble in H₂O	Stabilized by H-bonding network
7-Chloro-2-(N-methylamino)-5-phenyl-3H-1,4-benzodiazepine 4-Oxide	218–221 (dec.)	Soluble in THF, CH₂Cl₂	Sensitive to hydrolysis
4-(Dimethylamino)benzohydrazide	160–162	Soluble in EtOH, acetone	Forms stable monoclinic crystals

Key Observations :

• The target compound’s methyl group may lower melting points compared to hydroxylated analogs (e.g., ) due to reduced H-bonding capacity.
• Chloro substituents generally decrease aqueous solubility but enhance lipid membrane permeability, critical for CNS-targeting drugs .